Cas no 100448-47-3 (6-amino-7-chloro-1(2H)-Phthalazinone)

• Product Name: 6-amino-7-chloro-1(2H)-Phthalazinone
• CAS No: 100448-47-3
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• CID: 1095941
• Update Time: 2024-07-27

6-amino-7-chloro-1(2H)-Phthalazinone Chemical and Physical Properties

Names and Identifiers

• 6-amino-7-chloro-1(2H)-Phthalazinone
• 1(2H)-Phthalazinone, 6-amino-7-chloro-

• Inchi： 1S/C8H6ClN3O/c9-6-2-5-4(1-7(6)10)3-11-12-8(5)13/h1-3H,10H2,(H,12,13)
• InChI Key： UPYYLDHFAVYAGV-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(N)C(Cl)=C2)C=NN1

Computed Properties

• Exact Mass: 195.019939g/mol
• Monoisotopic Mass: 195.019939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 195.6g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Melting Point: >310 °C
• pka: 11.10±0.20(Predicted)